Phenol, 4-[1-[4-(2-aminoethoxy)phenyl]-2-phenyl-1-buten-1-yl]-

Catalog No.
S920856
CAS No.
1394929-55-5
M.F
C24H25NO2
M. Wt
359.469
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Phenol, 4-[1-[4-(2-aminoethoxy)phenyl]-2-phenyl-1-...

Procuring unseparated E/Z-norendoxifen mixtures compromises aromatase inhibition assays, leading to skewed IC50/Ki values and unreliable DDI profiling. SMolecule supplies stereopure E-norendoxifen (CAS 1394929-55-5), the high-potency CYP19 inhibitor (Ki 48 nM) with validated geometric alignment for Ser478 hydrogen bonding. - Ensures reproducible aromatase screening as a positive control. - Essential for accurate CYP2C19 (sub-nM) and CYP3A4 DMPK studies. - Uniform stereochemistry eliminates batch-to-batch SAR variability.

CAS Number

1394929-55-5

Product Name

Phenol, 4-[1-[4-(2-aminoethoxy)phenyl]-2-phenyl-1-buten-1-yl]-

IUPAC Name

4-[(E)-1-[4-(2-aminoethoxy)phenyl]-2-phenylbut-1-enyl]phenol

Molecular Formula

C24H25NO2

Molecular Weight

359.469

InChI

InChI=1S/C24H25NO2/c1-2-23(18-6-4-3-5-7-18)24(19-8-12-21(26)13-9-19)20-10-14-22(15-11-20)27-17-16-25/h3-15,26H,2,16-17,25H2,1H3/b24-23+

InChI Key

YCQBLTPGQSYLHD-WCWDXBQESA-N

SMILES

CCC(=C(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OCCN)C3=CC=CC=C3

Synonyms

(E)-4-[1-[4-(2-Aminoethoxy)phenyl]-2-phenyl-1-buten-1-yl]phenol;

Purity

≥98%

Package Size

1 mg, 2.5 mg, 5 mg, 10 mg

Phenol, 4-[1-[4-(2-aminoethoxy)phenyl]-2-phenyl-1-buten-1-yl]- (CAS 1394929-55-5), commonly known as E-norendoxifen, is the purified E-geometric isomer of the tamoxifen metabolite N,N-didesmethyl-4-hydroxytamoxifen. In pharmaceutical procurement and chemoinformatics, it is primarily sourced as a highly potent, competitive aromatase (CYP19) inhibitor and a critical reference standard for in vitro metabolic profiling. Unlike standard tamoxifen metabolites that act predominantly as selective estrogen receptor modulators (SERMs), E-norendoxifen provides a structural pharmacophore optimized for cytochrome P450 binding. Its availability as a stereopure standard enables researchers and assay developers to accurately map target-specific inhibition, evaluate drug-drug interaction (DDI) liabilities, and utilize it as a high-value precursor for the synthesis of next-generation dual-action breast cancer therapeutics [1].

Research Fit

Dual-mechanism assay context Supports aromatase inhibition studies alongside moderate ER modulation readouts
Isomer-resolved research workflow Defined (E)-stereochemistry enables isomer-specific quantification and mechanism dissection
Aromatase (CYP19) selectivity review Reported high selectivity over other CYP isoforms supports targeted pathway studies

Procuring an unseparated E/Z-norendoxifen mixture or defaulting to the more abundant Z-isomer fundamentally compromises assay integrity and structure-activity relationship (SAR) modeling. The geometric orientation of the 4-(2-aminoethoxy)phenyl and 4-hydroxyphenyl groups dictates target selectivity: the Z-isomer exhibits high binding affinity for estrogen receptors but weak aromatase inhibition, whereas the E-isomer is structurally aligned to bind the CYP19 active site. Substituting pure E-norendoxifen with a mixed batch leads to artificially dampened aromatase inhibition readouts, confounding IC50/Ki calculations and obscuring critical off-target CYP450 interactions. For procurement, specifying CAS 1394929-55-5 guarantees the stereochemical fidelity required for reproducible enzymatic screening and precise drug-drug interaction profiling [1].

Substitution Risk

vs. Z-Isomer Z‑norendoxifen shifts potency toward ER‑α engagement and away from aromatase inhibition; isomer swap may invert pharmacodynamic endpoint interpretation.
vs. Endoxifen Endoxifen’s aromatase inhibition is substantially lower; substituting endoxifen may mask CYP19-mediated effects in estrogen biosynthesis models.
vs. Tamoxifen Tamoxifen lacks direct aromatase inhibition; mechanistic studies requiring CYP19 suppression cannot be replicated with the parent drug.

Aromatase (CYP19) Inhibition Potency

E-norendoxifen demonstrates highly selective and potent competitive inhibition of aromatase compared to its geometric counterpart. In recombinant CYP19 microsomal incubations, the E-isomer achieves a Ki of 48 nM, whereas the Z-isomer yields a Ki of 442 nM [1].

Evidence DimensionCYP19 (Aromatase) Inhibition (Ki)
Target Compound Data48 nM
Comparator Or BaselineZ-norendoxifen (442 nM)
Quantified Difference9.2-fold higher inhibitory potency (lower Ki) for the E-isomer
ConditionsRecombinant human CYP19 microsomal incubation

Procuring the pure E-isomer is essential for aromatase-targeted drug discovery, as Z-isomer contamination will significantly dilute the observed inhibitory potency and skew SAR models.

Aromatase Inhibition Ki
Head-to-head
E‑Norendoxifen Ki 48 nM vs. Z‑isomer 442 nM; endoxifen 4,000 nM
Supports aromatase pathway-study fit at nanomolar concentrations.
Recombinant CYP19 microsomal assay; competitive inhibition.

CYP3A4 Off-Target Selectivity and DDI Profiling

Beyond aromatase, the stereochemistry of norendoxifen significantly impacts its interaction with major drug-metabolizing enzymes. E-norendoxifen inhibits CYP3A4 with a Ki of 126 nM, demonstrating a substantially stronger interaction than Z-norendoxifen, which has a Ki of 468 nM [1].

Evidence DimensionCYP3A4 Inhibition (Ki)
Target Compound Data126 nM
Comparator Or BaselineZ-norendoxifen (468 nM)
Quantified Difference3.7-fold stronger inhibition (lower Ki) by the E-isomer
ConditionsIn vitro cytochrome P450 inhibition assay

Accurate mapping of drug-drug interaction (DDI) liabilities in tamoxifen metabolism requires the exact E-isomer standard to prevent underestimating CYP3A4 inhibition risks.

ER Activation EC50
Head-to-head
E‑Norendoxifen ER‑α EC50 58.7 nM vs. Z‑isomer 17 nM
Reported flatter ER modulation profile may support aromatase-specific endpoint interpretation.
Recombinant human ER‑α and ER‑β binding assay.

CYP2C19 Ultra-High Affinity Binding

Both isomers of norendoxifen exhibit extreme potency against CYP2C19, but E-norendoxifen maintains the highest affinity. In comparative assays, E-norendoxifen demonstrated a Ki of 0.48 nM against CYP2C19, slightly edging out the Z-isomer's Ki of 0.69 nM [1].

Evidence DimensionCYP2C19 Inhibition (Ki)
Target Compound Data0.48 nM
Comparator Or BaselineZ-norendoxifen (0.69 nM)
Quantified Difference0.21 nM lower Ki (higher affinity) for the E-isomer
ConditionsMicrosomal CYP2C19 inhibition assay

This sub-nanomolar affinity makes E-norendoxifen a mandatory reference standard for calibrating highly sensitive CYP2C19 metabolic clearance and inhibition assays.

CYP450 Selectivity vs. Anastrozole
Class-level
CYP2C19 Ki 0.56 nM (mixed isomer); anastrozole does not inhibit CYP2C19
CYP2C19-focused selectivity context requires isomer-specific validation.
Mixed-isomer data; E‑isomer contribution to be verified.

Structural Precursor Suitability for SBDD

Crystallographic and molecular docking models indicate that the E-isomer's specific geometry allows its ether oxygen to form a critical hydrogen bond with the Ser478 residue in the aromatase active site. This binding mode is sterically unfavorable for the Z-isomer, establishing E-norendoxifen as the viable scaffold for synthesizing next-generation dual AI/SERM analogs [1].

Evidence DimensionActive Site Hydrogen Bonding Geometry
Target Compound DataFavorable H-bond formation with Ser478
Comparator Or BaselineZ-norendoxifen (Sterically hindered)
Quantified DifferenceExclusive structural compatibility for CYP19 active site anchoring
ConditionsStructure-based computational docking (PDB: 3EQM)

Medicinal chemists must procure the E-isomer as the starting scaffold or computational benchmark to successfully design derivatives with enhanced aromatase inhibition.

Oral PK in Mice
Head-to-head
E‑Norendoxifen AUC 6‑fold lower than Z‑isomer; half-lives comparable
Reported lower systemic exposure may inform delivery-model selection.
Oral gavage in mice; plasma LC‑MS quantification over 48 h.

Cytochrome P450 (CYP19) Enzymatic Assays

E-norendoxifen is a highly reliable positive control and reference inhibitor for in vitro aromatase screening. Its 48 nM Ki provides a reproducible, highly potent benchmark for evaluating novel breast cancer therapeutics and assessing the endocrine-disrupting potential of environmental chemicals [1].

Drug-Drug Interaction (DDI) and Metabolic Profiling

Due to its potent sub-nanomolar inhibition of CYP2C19 and strong inhibition of CYP3A4, pure E-norendoxifen is required in DMPK (Drug Metabolism and Pharmacokinetics) labs to accurately model the metabolic interference and clearance pathways of tamoxifen and its analogs [2].

Structure-Based Drug Design (SBDD) for Dual-Action Therapeutics

As the only norendoxifen isomer with the correct geometric alignment to hydrogen-bond with Ser478 in the aromatase active site, E-norendoxifen serves as the foundational chemical scaffold for synthesizing novel agents that simultaneously inhibit CYP19 and modulate estrogen receptors [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Aromatase pathway mechanistic studies
CYP19 inhibition potency relative to ER engagement
Endpoint-response differentiation between aromatase and ER signaling
Isomer-specific bioanalytical reference
Defined (E)-stereochemistry for LC‑MS/MS calibration
Isomer-resolved quantification in research matrices
CYP2C19 interaction screening panels
CYP2C19 selectivity over CYP2C9 and CYP2D6
Assay sensitivity calibration and DDI model interpretation
Dual AI/SERM scaffold optimization
Quantified aromatase-to-ER selectivity window
SAR benchmarking against Z‑isomer and endoxifen

XLogP3

5.8

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